Cas no 717901-03-6 (Verbenacine)

• Product Name: Verbenacine
• CAS No: 717901-03-6
• MF: C₂₀H₃₀O₃
• MW: 318.4
• CID: 1080945
• PubChem ID: 124355500
• Update Time: 2025-07-31

Verbenacine Chemical and Physical Properties

Names and Identifiers

• Verbenacine
• 5-Bromo-N-ethyl-2-methoxybenzenesulfonamide
• CID 124355500
• Verbenacin
• (3alpha,4alpha)-3-Hydroxykaur-15-en-18-oic acid
• Kaur-15-en-18-oic acid, 3-hydroxy-, (3α,4α)- (9CI)
• AKOS040762776
• 717901-03-6

• Inchi： 1S/C20H30O3/c1-12-10-20-9-6-14-18(2,15(20)5-4-13(12)11-20)8-7-16(21)19(14,3)17(22)23/h10,13-16,21H,4-9,11H2,1-3H3,(H,22,23)/t13-,14+,15+,16-,18-,19+,20-/m1/s1
• InChI Key： FOGNCTDMGISOGO-AZFOIECZSA-N
• SMILES： O[C@@H]1CC[C@]2(C)[C@@H]([C@@]1(C(=O)O)C)CC[C@]13C=C(C)[C@H](CC[C@@H]21)C3

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 229-230℃
• Boiling Point: 399.4±52.0 °C at 760 mmHg
• Flash Point: 195.4±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 4.50±0.70(Predicted)

Verbenacine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids

Additional information on Verbenacine

Comprehensive Overview of Verbenacine (CAS No. 717901-03-6): Properties, Applications, and Innovations

Verbenacine (CAS No. 717901-03-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Known for its unique molecular structure and versatile applications, Verbenacine is often researched for its potential in drug development, biocatalysis, and sustainable chemistry. This article delves into its chemical properties, industrial relevance, and emerging trends, addressing common queries such as "What is Verbenacine used for?" and "How does Verbenacine work in biological systems?".

The molecular formula and structural configuration of Verbenacine contribute to its stability and reactivity, making it a candidate for high-performance materials and green chemistry initiatives. Recent studies highlight its role in enzyme inhibition and metabolic pathway modulation, aligning with the growing demand for eco-friendly alternatives in synthetic processes. Researchers are particularly interested in its low toxicity profile and biodegradability, which are critical factors in modern pharmaceutical formulations.

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From a sustainability perspective, Verbenacine aligns with the United Nations Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation. Its applications in crop protection and biopesticides further highlight its role in agricultural biotechnology, a sector experiencing rapid growth due to climate change challenges. Companies exploring Verbenacine-based solutions often emphasize its scalability and cost-effectiveness, key drivers in competitive markets.

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In conclusion, Verbenacine (CAS No. 717901-03-6) represents a convergence of scientific advancement and market demand. Its multifaceted applications—from healthcare to environmental science—make it a compound worth monitoring in the coming years. As research progresses, updates on its patent status, clinical trials, and industrial adoption will likely dominate scholarly and commercial discourse.